Cas no 2138250-39-0 (3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine
• CAS No: 2138250-39-0
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 5837570
• PubChem ID: 165467739
• Update Time: 2025-06-13

3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine
• 2138250-39-0
• EN300-802001

• Inchi： 1S/C10H9N3/c1-3-9-12-8-6-5-7-11-10(8)13(9)4-2/h1,5-7H,4H2,2H3
• InChI Key： VOBDTZPKODYDLD-UHFFFAOYSA-N
• SMILES： N1(C(C#C)=NC2=CC=CN=C12)CC

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine

Introduction to 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine (CAS No. 2138250-39-0)

3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine (CAS No. 2138250-39-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of both ethyl and ethynyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations.

The imidazopyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This particular arrangement has been recognized for its ability to interact with various biological targets, including enzymes and receptors, which has fueled its exploration in medicinal chemistry. The 3H-imidazo[4,5-b]pyridine framework is particularly noteworthy because it can be modified at multiple positions to generate derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, imidazopyridines have emerged as a promising class of molecules due to their structural diversity and functional flexibility. The compound 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine exemplifies this trend, as it combines the advantages of both ethyl and ethynyl groups, which can serve as handles for further chemical manipulation.

The ethynyl group (-C≡CH) in 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine is particularly interesting because it can participate in various chemical reactions, such as Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at the triple bond position. This reactivity has been exploited in the synthesis of more complex derivatives with tailored biological activities. Additionally, the ethyl group (-CH₂CH₃) can influence the electronic properties of the molecule by providing additional sigma bonds and electron density.

One of the key aspects that make 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine an attractive candidate for drug development is its potential to modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The imidazopyridine scaffold has been shown to exhibit inhibitory activity against several enzymes and receptors involved in these pathological processes. For instance, studies have demonstrated that derivatives of imidazopyridines can inhibit kinases and other enzymes that play a role in cancer cell proliferation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine to biological targets with high accuracy. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development. By leveraging computational methods, scientists can identify key interactions between the compound and its target proteins or nucleic acids, which can then be validated through experimental studies.

The synthesis of 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the ethyl and ethynyl substituents. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for further preclinical and clinical investigations.

In terms of biological evaluation, 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine has been tested in various assays to assess its potential therapeutic effects. Preliminary results suggest that this compound exhibits promising activity against certain disease models. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits.

The role of CAS No. 2138250-39-0 in this context is to provide a unique identifier for the compound, ensuring accurate documentation and communication within the scientific community. The CAS registry number system is widely used by researchers worldwide to distinguish between different chemical substances and their derivatives. This standardized approach facilitates database searches, literature reviews, and regulatory submissions.

As research continues to evolve, the potential applications of 3-ethyl-2-ethynyl-3H-imidazo[4,5-b]pyridine are likely to expand beyond initial discoveries. The integration of cutting-edge technologies such as machine learning and artificial intelligence into drug discovery pipelines will further accelerate the identification of novel bioactive molecules like this one. By combining traditional organic synthesis with modern computational tools, scientists can more efficiently explore the vast chemical space available for developing new treatments.

In conclusion, 3-electhlylethynylimidazopyridine (CAS No: 2138250–39–0) represents an exciting opportunity for medicinal chemists due to its structural complexity and functional diversity. Its unique combination of ethyl and ethynyl substituents makes it a versatile scaffold for generating derivatives with enhanced pharmacological properties. As research progresses, 3-electhlylethynylimidazopyridinewill continue to be explored as a potential lead compound for treating various diseases, contributing significantly to advancements in pharmaceutical chemistry.